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Compound of Interest

Compound Name: Acridinium C2 NHS Ester

Cat. No.: B562018 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Acridinium C2 NHS Ester, a prominent

chemiluminescent labeling reagent. Targeted at researchers, scientists, and professionals in

drug development, this document details the compound's chemical properties, experimental

protocols for biomolecule conjugation, and the underlying mechanism of its light-emitting

reaction.

Core Compound Specifications
Acridinium C2 NHS Ester is a widely utilized tool in sensitive detection methodologies,

particularly in immunoassays and nucleic acid hybridization assays.[1][2] Its key characteristics

are summarized below.

Property Value Source

CAS Number 177332-37-5 [1][2][3][4][5][6][7][8][9][10]

Molecular Weight 632.56 g/mol [1][5][6][7]

Molecular Formula C₂₉H₂₃F₃N₂O₉S [4][6][8]

Mechanism of Action: Chemiluminescence
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The utility of Acridinium C2 NHS Ester lies in its ability to produce a quantifiable light signal.

This chemiluminescent reaction is triggered by the addition of hydrogen peroxide under

alkaline conditions.[8][9] The process involves the oxidation of the acridinium ring, leading to

the formation of an unstable dioxetanone intermediate. This intermediate then decomposes to

an electronically excited acridone, which releases a photon of light as it returns to its ground

state.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b562018?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/acridinium-c2-nhs-ester.html
https://www.aatbio.com/products/acridinium-c2-nhs-ester
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-acridinium-c2-nhs-ester-version-4a78c9155e.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Acridinium_Esters_in_Nucleic_Acid_Hybridization_Assays.pdf
https://pubmed.ncbi.nlm.nih.gov/21874529/
https://pubmed.ncbi.nlm.nih.gov/21874529/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Immunoassays_Using_9_10_Dimethyl_Acridinium_Esters.pdf
http://www.thelabrat.com/protocols/ChemiluminescenceLabeling.shtml
https://orca.cardiff.ac.uk/id/eprint/157859/13/M%20Alamri%20PhD%20Thesis-2022-FINAL%20without%20deceleration_.pdf
https://www.researchgate.net/figure/Mechanism-of-the-CL-of-acridinium-esters_fig1_286629716
https://abberior.rocks/expertise/protocols/nhs-ester-protocol/
https://www.benchchem.com/product/b562018#acridinium-c2-nhs-ester-cas-number-and-molecular-weight
https://www.benchchem.com/product/b562018#acridinium-c2-nhs-ester-cas-number-and-molecular-weight
https://www.benchchem.com/product/b562018#acridinium-c2-nhs-ester-cas-number-and-molecular-weight
https://www.benchchem.com/product/b562018#acridinium-c2-nhs-ester-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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